1-(1,3-oxazol-2-yl)cyclopropan-1-amine hydrochloride
Overview
Description
Preparation Methods
The synthesis of 1-(1,3-oxazol-2-yl)cyclopropan-1-amine hydrochloride involves several steps. One common synthetic route includes the cyclization of appropriate precursors under specific reaction conditions. The industrial production methods often involve optimized reaction conditions to ensure high yield and purity. detailed synthetic routes and reaction conditions are proprietary and may vary depending on the manufacturer .
Chemical Reactions Analysis
1-(1,3-oxazol-2-yl)cyclopropan-1-amine hydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents to convert the compound into its oxidized form.
Reduction: Reducing agents can be used to reduce the compound, altering its chemical structure.
Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts
Scientific Research Applications
1-(1,3-oxazol-2-yl)cyclopropan-1-amine hydrochloride has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial properties.
Medicine: Research is ongoing to explore its potential therapeutic uses, particularly in the development of new drugs.
Industry: The compound is used in various industrial processes, including the production of specialty chemicals.
Mechanism of Action
The mechanism of action of 1-(1,3-oxazol-2-yl)cyclopropan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, thereby modulating their activity. This interaction can lead to various biological outcomes, depending on the specific target and pathway involved .
Comparison with Similar Compounds
1-(1,3-oxazol-2-yl)cyclopropan-1-amine hydrochloride can be compared with other similar compounds, such as:
Properties
CAS No. |
2648946-07-8 |
|---|---|
Molecular Formula |
C6H9ClN2O |
Molecular Weight |
160.6 |
Purity |
95 |
Origin of Product |
United States |
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